5-(indol-1-ylmethyl)-N-methyl-N-[(1-methylpiperidin-3-yl)methyl]-1H-pyrazole-3-carboxamide

• IUPAC Name: 5-(indol-1-ylmethyl)-N-methyl-N-[(1-methylpiperidin-3-yl)methyl]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C21H27N5O/c1-24-10-5-6-16(13-24)14-25(2)21(27)19-12-18(22-23-19)15-26-11-9-17-7-3-4-8-20(17)26/h3-4,7-9,11-12,16H,5-6,10,13-15H2,1-2H3,(H,22,23)
• InChI Key: GCRXVJTYEKKVNW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC(C1)CN(C)C(=O)C2=NNC(=C2)CN3C=CC4=CC=CC=C43
• Molecular Formula: C21H27N5O
• Molecular Weight: 365.5 g/mol

Description

5-(indol-1-ylmethyl)-N-methyl-N-[(1-methylpiperidin-3-yl)methyl]-1H-pyrazole-3-carboxamide: is a complex organic compound that features a pyrazole ring substituted with an indole moiety and a piperidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(indol-1-ylmethyl)-N-methyl-N-[(1-methylpiperidin-3-yl)methyl]-1H-pyrazole-3-carboxamide typically involves multiple steps:

Formation of the Indole Moiety: The indole ring can be synthesized through Fischer indole synthesis, which involves the reaction of phenylhydrazine with an aldehyde or ketone under acidic conditions.

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized via the reaction of hydrazine with a 1,3-diketone.

Coupling Reactions: The indole and pyrazole moieties are then coupled using a suitable linker, often involving the use of a base such as sodium hydride (NaH) or potassium carbonate (K2CO3).

Formation of the Piperidine Ring: The piperidine ring can be synthesized through the hydrogenation of pyridine or by using a Mannich reaction.

Final Coupling: The final step involves coupling the piperidine moiety with the indole-pyrazole intermediate using a coupling reagent like N,N’-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, automated synthesis, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the indole moiety, using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can occur at the pyrazole ring using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The compound can undergo nucleophilic substitution reactions, especially at the piperidine ring, using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidizing Agents: KMnO4, CrO3

Reducing Agents: LiAlH4, NaBH4

Bases: NaH, K2CO3

Coupling Reagents: DCC, EDC

Major Products

Oxidation Products: Oxidized indole derivatives

Reduction Products: Reduced pyrazole derivatives

Substitution Products: Substituted piperidine derivatives

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalizations, making it a versatile intermediate in organic synthesis.

Biology

In biological research, this compound can be used as a probe to study the interactions of indole and pyrazole-containing molecules with biological targets. It can also be used in the development of new biochemical assays.

Medicine

In medicinal chemistry, this compound is of interest due to its potential pharmacological activities. It can be used as a lead compound for the development of new drugs targeting specific receptors or enzymes.

Industry

In the industrial sector, this compound can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 5-(indol-1-ylmethyl)-N-methyl-N-[(1-methylpiperidin-3-yl)methyl]-1H-pyrazole-3-carboxamide involves its interaction with specific molecular targets. The indole moiety can interact with various receptors, while the pyrazole ring can inhibit specific enzymes. The piperidine ring can enhance the compound’s binding affinity and selectivity.

Molecular Targets and Pathways

Receptors: The indole moiety can interact with serotonin receptors, making it a potential candidate for the development of antidepressants or anxiolytics.

Enzymes: The pyrazole ring can inhibit enzymes like cyclooxygenase (COX), making it a potential candidate for the development of anti-inflammatory drugs.

Comparison with Similar Compounds

Similar Compounds

Indole Derivatives: Compounds like indole-3-carbinol and indole-3-acetic acid

Pyrazole Derivatives: Compounds like celecoxib and pyrazole-3-carboxylic acid

Piperidine Derivatives: Compounds like piperidine-4-carboxylic acid and piperidine-3-carboxamide

Uniqueness

The uniqueness of 5-(indol-1-ylmethyl)-N-methyl-N-[(1-methylpiperidin-3-yl)methyl]-1H-pyrazole-3-carboxamide lies in its combination of three distinct moieties: indole, pyrazole, and piperidine. This combination allows for a wide range of interactions with biological targets, making it a versatile compound for various applications.